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Compound of Interest

Compound Name: Progranulin modulator-1

Cat. No.: B15139049 Get Quote

Researchers and laboratory personnel handling Progranulin modulator-1 must adhere to

systematic disposal procedures to ensure safety and regulatory compliance. As a novel

research chemical, specific disposal protocols for Progranulin modulator-1 are not

extensively documented. However, by following established guidelines for the disposal of

laboratory chemicals, its waste can be managed safely and effectively. The primary approach

involves treating Progranulin modulator-1 as a hazardous chemical waste and coordinating

with the institution's Environmental Health and Safety (EHS) department for its removal and

disposal.

Standard Operating Procedure for Disposal
This procedure outlines the necessary steps for the proper disposal of Progranulin
modulator-1 waste, including unused or expired compounds, contaminated materials, and

empty containers.

1. Waste Identification and Segregation:

Characterize the Waste: All waste materials containing Progranulin modulator-1, including

pure compound, solutions, and contaminated labware (e.g., pipette tips, gloves, vials),

should be treated as hazardous chemical waste.[1][2]

Segregate Waste Streams: Do not mix Progranulin modulator-1 waste with other waste

streams unless explicitly permitted by your institution's EHS guidelines.[3] Incompatible
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chemicals should never be mixed.[3] Keep halogenated and non-halogenated solvent

wastes separate if applicable.

2. Container Selection and Labeling:

Use Appropriate Containers: Collect waste in a container that is chemically compatible with

Progranulin modulator-1 and any solvents used. The container must be in good condition,

leak-proof, and have a secure, tight-fitting lid.[3][4] Whenever possible, use the original

container for disposal of the pure compound.[5]

Properly Label Containers: All waste containers must be clearly labeled with a hazardous

waste tag provided by your EHS department. The label must include:

The full chemical name: "Progranulin modulator-1" (avoid abbreviations).[3]

The exact or estimated concentration and volume.

The date when the first waste was added to the container (accumulation start date).[3]

The associated hazards (e.g., "Toxic," "Handle with Care"). Consult the Safety Data Sheet

(SDS) for specific hazard information.

3. Safe Storage and Accumulation:

Designated Storage Area: Store waste containers in a designated Satellite Accumulation

Area (SAA) within the laboratory, at or near the point of generation.[6][7]

Secondary Containment: All liquid waste containers must be stored in secondary

containment, such as a chemical-resistant tray or tub, to contain any potential leaks or spills.

[3]

Keep Containers Closed: Waste containers must remain closed at all times, except when

adding waste.[3][7]

Adhere to Accumulation Limits: Be aware of the maximum volume of hazardous waste and

acutely toxic waste (P-listed) that can be stored in an SAA.[4][7] Once these limits are

reached, the waste must be removed promptly.
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4. Disposal of Contaminated Materials and Empty Containers:

Solid Waste: Chemically contaminated solid waste, such as gloves, absorbent pads, and

weighing paper, should be collected in a clearly labeled, sealed plastic bag or a designated

solid waste container.[5]

Sharps: Needles, syringes, or other contaminated sharps must be disposed of in an

approved, puncture-resistant sharps container.[6]

Empty Containers: Containers that held Progranulin modulator-1 should be managed as

hazardous waste and given to EHS for disposal.[6] Do not dispose of them in the regular

trash.

5. Arranging for Waste Pickup:

Contact EHS: Once a waste container is full or has reached its accumulation time limit,

contact your institution's EHS department to schedule a waste pickup.[3][7]

Documentation: Maintain accurate records of the waste generated and disposed of, in

accordance with your institution's policies and regulatory requirements.[1]

Quantitative Limits for Hazardous Waste
Accumulation
The following table summarizes typical quantitative limits for the accumulation of hazardous

waste in a Satellite Accumulation Area (SAA), as mandated by regulatory bodies. Researchers

must consult their institution's specific guidelines, as these may vary.

Waste Type
Maximum Accumulation
Volume

Maximum Accumulation
Time

General Hazardous Waste 55 gallons Up to 12 months

Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) Up to 12 months

Data sourced from general laboratory safety guidelines.[4][7]
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Disposal Workflow and Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Progranulin modulator-1.
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Caption: Disposal workflow for Progranulin modulator-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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